Cas no 68377-33-3 (1-(4-Methoxyphenyl)-1H-1,2,4-triazole)

• Product Name: 1-(4-Methoxyphenyl)-1H-1,2,4-triazole
• CAS No: 68377-33-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD12407079
• CID: 860372
• PubChem ID: 11084390
• Update Time: 2025-07-22

1-(4-Methoxyphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-1H-1,2,4-triazole
• 1-(4-Methoxy-phenyl)-1H-[1,2,4]triazole
• 1-(4-methoxyphenyl)-1,2,3,4-tetrahydro-1H-pyrido[3,4-b]indole
• 1-(4-methoxyphenyl)-1,2,4-1H-triazole
• 1-(4-Methoxyphenyl)-1H-1,2,4-triazol
• 1-(4'-methoxyphenyl)-2,4-triazole
• 4-(1,2,4-triazol-1-yl)anisole
• EN300-81620
• 4-(n-methoxyphenyl)-1,2,4-triazole
• 68377-33-3
• 1-(4-methoxyphenyl)-1,2,4-triazole
• SCHEMBL12015231
• HXCCOAUMJBFQCC-UHFFFAOYSA-N
• SCHEMBL2095209
• Z1227766108
• 1-(4-Methoxyphenyl)-1H-1,2,4-triazole,99%
• AKOS033336032
• A855562
• 1-(4-Methoxyphenyl)-1H-1,2,4-t

• MDL： MFCD12407079
• Inchi： 1S/C9H9N3O/c1-13-9-4-2-8(3-5-9)12-7-10-6-11-12/h2-7H,1H3
• InChI Key： HXCCOAUMJBFQCC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Melting Point: 96-98℃
• PSA: 39.94000
• LogP: 1.27590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Methoxyphenyl)-1H-1,2,4-triazole

Professional Introduction to Compound with CAS No. 68377-33-3 and Product Name: 1-(4-Methoxyphenyl)-1H-1,2,4-triazole

The compound with CAS No. 68377-33-3 and the product name 1-(4-Methoxyphenyl)-1H-1,2,4-triazole represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its triazole core and methoxy-substituted phenyl group, has garnered attention due to its versatile structural framework and potential biological activities. The 1,2,4-triazole moiety is a well-known pharmacophore in drug discovery, often associated with properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 4-methoxyphenyl group further enhances its chemical diversity, enabling various interactions with biological targets.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 1-(4-Methoxyphenyl)-1H-1,2,4-triazole, making it more accessible for research purposes. The synthesis typically involves multi-step reactions, including condensation and cyclization processes, which highlight the compound's synthetic adaptability. This adaptability is crucial for medicinal chemists who seek to modify the structure to optimize pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, 1-(4-Methoxyphenyl)-1H-1,2,4-triazole has been explored for its potential therapeutic applications. Studies have demonstrated its interaction with various enzymes and receptors, suggesting a broad spectrum of biological activities. For instance, preliminary in vitro studies indicate that this compound may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression. The methoxy group on the phenyl ring is particularly noteworthy, as it can modulate electronic properties and binding affinity to biological targets.

The structural motif of triazole is highly relevant in modern drug design due to its stability and ability to form hydrogen bonds. This feature makes it an excellent candidate for developing small-molecule inhibitors. In particular, derivatives of 1-(4-Methoxyphenyl)-1H-1,2,4-triazole have been investigated for their potential in treating neurological disorders. Research has shown that modifications at the triazole ring can influence its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

Another area of interest is the compound's role in anti-inflammatory therapies. The phenolic moiety present in the 4-methoxyphenyl group can engage in redox reactions, potentially contributing to anti-inflammatory effects. This aligns with current trends in drug discovery that emphasize targeting oxidative stress pathways in chronic inflammatory diseases. Furthermore, computational modeling studies have suggested that 1-(4-Methoxyphenyl)-1H-1,2,4-triazole may interact with lipocalin proteins, which are involved in mediating inflammatory responses.

The compound's chemical versatility also extends to its potential use as an intermediate in synthesizing more complex molecules. For example, it can serve as a precursor for designing novel antiviral agents. The triazole ring's ability to undergo further functionalization allows chemists to explore diverse chemical spaces. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Emerging research also highlights the importance of 1-(4-Methoxyphenyl)-1H-1,2,4-triazole in developing next-generation materials for biomedical applications. Its unique structural features make it suitable for designing molecular probes that can be used in imaging techniques or as scaffolds for drug delivery systems. These applications leverage the compound's ability to undergo controlled modifications while maintaining stability under various conditions.

From a regulatory perspective, ensuring the quality and consistency of CAS No. 68377-33-3 products is paramount for research integrity. Manufacturers must adhere to stringent guidelines to guarantee purity and minimize impurities that could affect experimental outcomes. Advances in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have improved the ability to monitor these parameters accurately.

The future direction of research on 1-(4-Methoxyphenyl)-1H-1,2,4-triazole appears promising. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced therapeutic profiles. Additionally, interdisciplinary approaches combining computational chemistry with experimental validation will likely accelerate the discovery process.

In conclusion,CAS No. 68377-33-3 represents a valuable building block for pharmaceutical innovation,while 1-(4-Methoxyphenyl)-1H-1,2,4-triazole offers a rich scaffold for exploring diverse biological activities.* Its unique structural features,* synthetic accessibility,*and potential therapeutic applications make it a compelling subject of study.* As research progresses,*this compound*is poised*to contribute significantly*to advancements*in drug discovery*and biomedical science.*